[(3-Phenyl-5-isoxazolyl)methyl]amine oxalate hydrate

• IUPAC Name: oxalic acid;(3-phenyl-1,2-oxazol-5-yl)methanamine;hydrate
• InChI: InChI=1S/C10H10N2O.C2H2O4.H2O/c11-7-9-6-10(12-13-9)8-4-2-1-3-5-8;3-1(4)2(5)6;/h1-6H,7,11H2;(H,3,4)(H,5,6);1H2
• InChI Key: LVWCPZQCWMOSJQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NOC(=C2)CN.C(=O)(C(=O)O)O.O
• Molecular Formula: C12H14N2O6
• Molecular Weight: 282.25 g/mol

Description

[(3-Phenyl-5-isoxazolyl)methyl]amine oxalate hydrate (PIMAO) is an organic compound with a unique structure and properties. It is a versatile compound that has been used in a wide range of scientific research applications. PIMAO is a member of the isoxazole family and is composed of a phenyl ring, an isoxazole ring, and an oxalate group. Its unique structure and properties make it an attractive choice for many laboratory experiments.

Scientific Research Applications

Organic Synthesis

Metal-catalyzed reactions (such as Cu(I) or Ru(II)-catalyzed [3 + 2] cycloaddition) are commonly used for isoxazole synthesis. However, these methods suffer from drawbacks like high costs, toxicity, and waste generation. Therefore, alternative metal-free synthetic routes are essential. .

Chemical Diversity and Biological Targets

Isoxazole-based compounds contribute to chemical diversity, allowing medicinal chemists to explore novel biological targets. .